Cas no 34165-08-7 (5-Methyl-3-nitroimidazo1,2-apyridine)

• Product Name: 5-Methyl-3-nitroimidazo1,2-apyridine
• CAS No: 34165-08-7
• MF: C₈H₇N₃O₂
• MW: 177.160081148148
• MDL: MFCD01466285
• CID: 54202
• PubChem ID: 327956
• Update Time: 2025-04-18

5-Methyl-3-nitroimidazo1,2-apyridine Chemical and Physical Properties

Names and Identifiers

• 5-Methyl-3-nitroimidazo[1,2-a]pyridine
• 3-nitro-5-methylimidazo[1,2-a]pyridine
• 5-methyl-3-nitro-imidazo[1,2-a]pyridine
• AC1L71KT
• AC1Q2NWG
• AL-182
• NSC305204
• DS-5355
• 34165-08-7
• AKOS016012466
• NSC-305204
• NSC 305204
• 5-Methyl-3-nitroimidazo(1,2-a)pyridine
• CS-0318044
• DTXSID00316597
• AL-182/11877001
• DB-333111
• 5-Methyl-3-nitroimidazo1,2-apyridine

• MDL： MFCD01466285
• Inchi： 1S/C8H7N3O2/c1-6-3-2-4-7-9-5-8(10(6)7)11(12)13/h2-5H,1H3
• InChI Key： OGZKKWYLIWRTHQ-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=CN=C2C=CC=C(C)N21)=O

Computed Properties

• Exact Mass: 177.05391
• Monoisotopic Mass: 177.054
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.3
• Topological Polar Surface Area: 63.1Ų

Experimental Properties

• Density: 1.42
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.676
• PSA: 60.44
• LogP: 2.07410

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines Imidazopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines